Cas no 55619-37-9 (Benzenesulfonamide, 4-[[4-(pentyloxy)-1-piperidinyl]sulfonyl]-)

• Product Name: Benzenesulfonamide, 4-[[4-(pentyloxy)-1-piperidinyl]sulfonyl]-
• CAS No: 55619-37-9
• MF: C₁₆H₂₆N₂O₅S₂
• MW: 390.518042087555
• CID: 351374
• PubChem ID: 71364074
• Update Time: 2025-04-19

Benzenesulfonamide, 4-[[4-(pentyloxy)-1-piperidinyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[[4-(pentyloxy)-1-piperidinyl]sulfonyl]-
• 4-(4-pentoxypiperidin-1-yl)sulfonylbenzenesulfonamide
• 4-[4-(Pentyloxy)piperidine-1-sulfonyl]benzene-1-sulfonamide
• DTXSID90787570
• 55619-37-9

• Inchi： 1S/C16H26N2O5S2/c1-2-3-4-13-23-14-9-11-18(12-10-14)25(21,22)16-7-5-15(6-8-16)24(17,19)20/h5-8,14H,2-4,9-13H2,1H3,(H2,17,19,20)
• InChI Key： FWLOMVQOFBPNHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(N)(=O)=O)(N1CCC(CC1)OCCCCC)(=O)=O

Computed Properties

• Exact Mass: 390.12848
• Monoisotopic Mass: 390.12831428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 106.77